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Compound of Interest

N-Benzyl-bis(2-chloroethyl)amine
Compound Name:
hydrochloride

Cat. No.: B085150

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzyl-bis(2-chloroethyl)amine hydrochloride, also known by its CAS number 10429-82-
0 and synonyms such as SY-1 and Embitol, is a nitrogen mustard compound.[1] Nitrogen
mustards are a class of alkylating agents, and this particular compound serves as an
intermediate in the synthesis of various chemicals, including chemotherapeutic agents.[2][3] Its
structural similarity to other nitrogen mustards suggests a potential for significant toxicological
effects, primarily through its ability to alkylate DNA and other macromolecules. This technical
guide provides a comprehensive overview of the available toxicological data for N-Benzyl-
bis(2-chloroethyl)amine hydrochloride, focusing on quantitative data, experimental
methodologies, and mechanisms of action.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b085150?utm_src=pdf-interest
https://www.benchchem.com/product/b085150?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10429-82-0
https://www.scimplify.com/bis-2-chloroethyl-amine-hydrochloride
https://www.guidechem.com/encyclopedia/n-benzyl-bis-2-chloroethyl-ami-dic248623.html
https://www.benchchem.com/product/b085150?utm_src=pdf-body
https://www.benchchem.com/product/b085150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 10429-82-0 [1]
Molecular Formula C11H15CI2N-HCI
Molecular Weight 268.61 g/mol [4]

White to off-white crystalline
Appearance [3]

powder
Solubility Soluble in water [3]

Toxicological Data

The toxicological profile of N-Benzyl-bis(2-chloroethyl)amine hydrochloride is characterized
by its acute toxicity, mutagenic potential, and effects on reproductive organs. As a nitrogen
mustard, it is considered a hazardous substance.

Acute Toxicity

The primary quantitative data available for acute toxicity is the median lethal dose (LD50).

) Route of .
Species . . LD50 Toxic Effects Reference
Administration

- Changes in
bone marrow-
Other blood
Mouse Intraperitoneal 28 mg/kg changes-
Paternal Effects:
testes,
epididymis,
sperm duct

Genotoxicity

Limited data suggests that N-Benzyl-bis(2-chloroethyl)amine hydrochloride is mutagenic.
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Test System Organism Dose/Duration  Result Reference
o Mold -
Mutation in
Aspergillus 2500 pmol/L Mutagenic

microorganisms )
nidulans

Other Toxicological Effects

The compound is classified as an irritant and is associated with the following health hazards
based on GHS classifications:

¢ Toxic if swallowed[1]

e Harmful in contact with skin[1]

o Causes skin irritation[1]

o Causes serious eye irritation[1]

o Harmful if inhaled[1]

o May cause respiratory irritation[1]

Mechanism of Action

As a nitrogen mustard, N-Benzyl-bis(2-chloroethyl)amine hydrochloride is an alkylating
agent. Its toxicity is primarily mediated through the covalent modification of cellular
macromolecules, particularly DNA.

Intracellular Activation DNA Alkylation Cellular Consequences

Intramolecular
N cyclization Aziridinium lon Nucleophili attack DNA . Inhibition of DNA Cell Cycle Arrest
(Reactive Intermediate) (e.9., N7 of Guanine) Alkylated DNA - DIREEE Replication & Transcription & Apoplosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10429-82-0
https://pubchem.ncbi.nlm.nih.gov/compound/10429-82-0
https://pubchem.ncbi.nlm.nih.gov/compound/10429-82-0
https://pubchem.ncbi.nlm.nih.gov/compound/10429-82-0
https://pubchem.ncbi.nlm.nih.gov/compound/10429-82-0
https://pubchem.ncbi.nlm.nih.gov/compound/10429-82-0
https://www.benchchem.com/product/b085150?utm_src=pdf-body
https://www.benchchem.com/product/b085150?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Proposed mechanism of action for N-Benzyl-bis(2-chloroethyl)amine
hydrochloride.

The bis(2-chloroethyl)amine moiety can form a highly reactive aziridinium ion intermediate. This
electrophilic species can then react with nucleophilic sites on DNA bases, most commonly the
N7 position of guanine. The presence of two chloroethyl groups allows for a second alkylation
event, leading to the formation of inter-strand or intra-strand DNA cross-links. These cross-links
prevent DNA replication and transcription, ultimately leading to cell cycle arrest and apoptosis.

Experimental Protocols

Detailed experimental protocols for the toxicological studies on N-Benzyl-bis(2-
chloroethyl)amine hydrochloride are not readily available in the public domain. However,
standardized methodologies are typically followed for such assessments. Below are
generalized workflows for acute toxicity and mutagenicity testing.

Acute Toxicity (LD50) Determination Workflow
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Caption: Generalized workflow for an acute intraperitoneal LD50 study.
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A typical acute toxicity study involves the administration of a single dose of the test substance
to animals, followed by a 14-day observation period.[5] Key parameters recorded include
clinical signs of toxicity, body weight changes, and mortality. At the end of the observation

period, a gross necropsy is performed on all animals. The LD50 value is then calculated using
statistical methods.

Ames Test (Bacterial Reverse Mutation Assay) Workflow
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Caption: Generalized workflow for the Ames test.
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The Ames test is a widely used method to assess the mutagenic potential of a chemical. It
utilizes strains of bacteria that are auxotrophic for a specific amino acid (e.g., histidine). The
test determines if the chemical can cause a reverse mutation, allowing the bacteria to grow on
a medium lacking that amino acid. The inclusion of a liver S9 fraction allows for the detection of
mutagens that require metabolic activation.

Safety and Handling

Given its toxicological profile, N-Benzyl-bis(2-chloroethyl)amine hydrochloride should be
handled with extreme care in a laboratory setting.

o Engineering Controls: Use only in a chemical fume hood.

» Personal Protective Equipment: Wear chemical-resistant gloves, safety goggles, and a lab
coat.

o Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Wash thoroughly after
handling.[6]

» Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[7]

Conclusion

N-Benzyl-bis(2-chloroethyl)amine hydrochloride is a reactive alkylating agent with
significant toxicological properties. The available data indicates acute toxicity, particularly via
the intraperitoneal route, and mutagenic activity. Its mechanism of action is consistent with that
of other nitrogen mustards, involving the formation of DNA adducts and cross-links. While
detailed study reports are not widely available, the provided information, based on its chemical
class and existing data, underscores the need for stringent safety precautions during its
handling and use in research and development. Further studies would be beneficial to fully
characterize its toxicological profile, including carcinogenicity and reproductive toxicity, across
different species and routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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